Cas no 2138148-35-1 (3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-(2,2,2-trifluoroethyl)-)

3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-(2,2,2-trifluoroethyl)- is a heterocyclic compound featuring a triazole-thione core with tert-butyl and trifluoroethyl substituents. Its unique structure imparts enhanced stability and reactivity, making it valuable in pharmaceutical and agrochemical applications. The trifluoroethyl group contributes to increased lipophilicity and metabolic resistance, while the tert-butyl moiety improves steric hindrance, influencing selectivity in molecular interactions. This compound serves as a versatile intermediate in synthesizing biologically active molecules, particularly in the development of antifungal and antimicrobial agents. Its robust chemical framework ensures compatibility with diverse reaction conditions, facilitating further functionalization for targeted applications. The combination of electron-withdrawing and bulky substituents enhances its potential as a scaffold for drug discovery and material science.
3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-(2,2,2-trifluoroethyl)- structure
2138148-35-1 structure
Product Name:3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-(2,2,2-trifluoroethyl)-
CAS No:2138148-35-1
MF:C8H12F3N3S
MW:239.261190414429
CID:5298899
Update Time:2025-07-02

3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-tert-butyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol
    • 3-tert-butyl-4-(2,2,2-trifluoroethyl)-1H-1,2,4-triazole-5-thione
    • 3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-(2,2,2-trifluoroethyl)-
    • Inchi: 1S/C8H12F3N3S/c1-7(2,3)5-12-13-6(15)14(5)4-8(9,10)11/h4H2,1-3H3,(H,13,15)
    • InChI Key: NPLPFXZCJZQUBB-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C(C)(C)C)N1CC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 303
  • XLogP3: 2.5
  • Topological Polar Surface Area: 59.7

3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-(2,2,2-trifluoroethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-782207-0.05g
5-tert-butyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol
2138148-35-1 95.0%
0.05g
$468.0 2025-02-22
Enamine
EN300-782207-0.1g
5-tert-butyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol
2138148-35-1 95.0%
0.1g
$490.0 2025-02-22
Enamine
EN300-782207-0.25g
5-tert-butyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol
2138148-35-1 95.0%
0.25g
$513.0 2025-02-22
Enamine
EN300-782207-0.5g
5-tert-butyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol
2138148-35-1 95.0%
0.5g
$535.0 2025-02-22
Enamine
EN300-782207-1.0g
5-tert-butyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol
2138148-35-1 95.0%
1.0g
$557.0 2025-02-22
Enamine
EN300-782207-2.5g
5-tert-butyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol
2138148-35-1 95.0%
2.5g
$1089.0 2025-02-22
Enamine
EN300-782207-5.0g
5-tert-butyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol
2138148-35-1 95.0%
5.0g
$1614.0 2025-02-22
Enamine
EN300-782207-10.0g
5-tert-butyl-4-(2,2,2-trifluoroethyl)-4H-1,2,4-triazole-3-thiol
2138148-35-1 95.0%
10.0g
$2393.0 2025-02-22

Additional information on 3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-(2,2,2-trifluoroethyl)-

Introduction to 3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-(2,2,2-trifluoroethyl) and Its Significance in Modern Chemical Research

The compound with the CAS number 2138148-35-1, identified as 3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-(2,2,2-trifluoroethyl), represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule belongs to the triazole class of heterocycles, which are well-known for their broad spectrum of biological activities and utility in medicinal chemistry. The structural features of this compound, particularly the presence of a thione group and fluoroalkyl substituents, contribute to its unique chemical properties and potential applications in drug discovery.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit enhanced pharmacological profiles. The 3H-1,2,4-Triazole-3-thione scaffold is particularly noteworthy due to its ability to engage with various biological targets. The introduction of a 5-(1,1-dimethylethyl) group and a 4-(2,2,2-trifluoroethyl) moiety further modulates the electronic and steric properties of the molecule, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of bioactive molecules. The thione group is known to participate in various chemical reactions, including nucleophilic substitution and cyclization processes, which are fundamental in organic synthesis. Additionally, the fluoroalkyl substituent can influence metabolic stability and binding affinity to biological targets. These features make 3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-(2,2,2-trifluoroethyl) a valuable building block for medicinal chemists seeking to develop new therapeutic agents.

Recent studies have highlighted the importance of triazole derivatives in addressing various therapeutic challenges. For instance, compounds containing the triazole ring have shown promise in the treatment of infectious diseases and inflammatory conditions. The structural motif of this compound aligns well with these efforts due to its ability to interact with enzymes and receptors involved in pathogenic processes. Moreover, the presence of electron-withdrawing groups such as the fluoroalkyl moiety can enhance binding interactions by modulating charge distribution within the molecule.

The synthesis of 3H-1,2,4-Triazole-3-thione, 5-(1,1-dimethylethyl)-2,4-dihydro-4-(2,2,2-trifluoroethyl) involves multi-step organic transformations that showcase the versatility of modern synthetic methodologies. Key steps include cyclization reactions that form the triazole core and subsequent functionalization to introduce the desired substituents. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high regioselectivity and yield. These synthetic strategies not only highlight the compound's complexity but also demonstrate its feasibility for large-scale production if required.

In terms of biological activity, 3H-1,2,4-Triazole-3-thione derivatives have been reported to exhibit a range of pharmacological effects. Some studies suggest that compounds with similar scaffolds may possess antimicrobial properties by interfering with essential metabolic pathways in bacteria or fungi. Additionally, thione-containing molecules have been explored for their potential anti-inflammatory and antioxidant activities. The unique combination of substituents in this compound may enhance these effects while minimizing off-target interactions.

The influence of fluorine atoms on drug design cannot be overstated. The introduction of fluorine into organic molecules often leads to improved pharmacokinetic properties such as increased metabolic stability and better cell membrane penetration. In the case of this compound, the (2, 2, 2-trifluoroethyl) group is expected to contribute significantly to its overall bioactivity by influencing both electronic distribution and steric hindrance around key binding sites.

As research continues to evolve, computational methods play an increasingly important role in evaluating the potential of new molecular entities like this one. Molecular modeling techniques can predict how 3H-1, (dimethylethyl)-, (trifluoroethyl)-substituted triazoles will interact with biological targets at an atomic level. These predictions are invaluable for guiding experimental efforts and optimizing lead compounds before they enter clinical trials.

The development pipeline for this class of compounds is still nascent, but preliminary findings are encouraging enough to warrant further exploration. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists are essential for unlocking their full therapeutic potential. By leveraging interdisciplinary approaches, researchers can accelerate progress toward novel treatments for challenging diseases.

In conclusion, (dimethylethyl)-substituted triazoles represent a promising area of chemical research with significant implications for drug discovery.* Their unique structural features,* combined with advanced synthetic methodologies,* make them ideal candidates for exploring new therapeutic modalities.* As our understanding*of biological systems*continues*to expand,*compounds likeCAS number CAS number21381483535 will undoubtedly play a crucial role*in shaping*the future*of pharmaceutical innovation.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd